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Compound of Interest

Compound Name: 2',6"-Difluoroacetophenone

Cat. No.: B084162

An In-depth Technical Guide to the Safety and Handling of 2',6'-Difluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2',6'-Difluoroacetophenone (CAS No. 13670-99-0) is a fluorinated ketone utilized as a key
intermediate in various chemical syntheses, particularly within the pharmaceutical and
agrochemical industries.[1] Its application in the synthesis of compounds like 2-amino-4-alkyl-
and 2-amino-4-arylquinazolines highlights its importance in drug discovery and development.[1]
Given its chemical properties and reactivity, a thorough understanding of its hazards and the
implementation of rigorous safety protocols are imperative for all personnel handling this
compound.

This guide provides comprehensive safety and handling information for 2',6'-
Difluoroacetophenone, compiled from safety data sheets and chemical databases, to ensure
its safe use in a laboratory and research environment.

Hazard Identification and Classification

2',6'-Difluoroacetophenone is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[2] The primary hazards are associated with its
combustibility and its potential to cause irritation to the skin, eyes, and respiratory system.[1][2]

[3]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b084162?utm_src=pdf-interest
https://www.benchchem.com/product/b084162?utm_src=pdf-body
https://www.benchchem.com/product/b084162?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/232890
https://www.sigmaaldrich.com/JP/ja/product/aldrich/232890
https://www.benchchem.com/product/b084162?utm_src=pdf-body
https://www.benchchem.com/product/b084162?utm_src=pdf-body
https://www.benchchem.com/product/b084162?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1022014&productDescription=2+6+-DIFLROACETOPHEN1+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/232890
https://www.fishersci.com/store/msds?partNumber=AAA1022014&productDescription=2+6+-DIFLROACETOPHEN1+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-26.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The Globally Harmonized System (GHS) classification is summarized below.

Table 1: GHS Hazard Classification

Hazard Class Hazard Category Signal Word Hazard Statement
o ] H227: Combustible
Flammable Liquids Category 4 Warning o
liquid
o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed
Skin ] H315: Causes skin
) o Category 2 Warning o
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2A Warning S
Damage/Eye lIrritation eye irritation
Specific Target Organ
o ] ] H335: May cause
Toxicity (Single Category 3 Warning

Exposure)

respiratory irritation

Data sourced from
multiple safety data
sheets.[1][2][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Table 2: Physical and Chemical Properties of 2',6'-Difluoroacetophenone
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Property Value

CAS Number 13670-99-0[1][2][3][4]

Molecular Formula CsHeF20]3]

Molecular Weight 156.13 g/mol [4]

Appearance Liquid[1][4]

Boiling Point 76-79 °C @ 15 mmHg[1][4]
Density 1.197 g/mL at 25 °C[1][4]

Flash Point 77 °C/170.6 °F (closed cup)[1][4]
Refractive Index n20/D 1.48[1][4]

Toxicological Information

While specific quantitative toxicological data such as LD50 or LC50 for 2',6'-
Difluoroacetophenone is not readily available in the reviewed literature, the GHS
classification indicates it is harmful if swallowed and causes significant irritation.[2] The primary
target organ for single-exposure toxicity is the respiratory system.[1][2][4]

Table 3: Summary of Toxicological Effects

Exposure Route Effect

Ingestion Harmful if swallowed.[2]

Inhalation May cause respiratory irritation.[1][2][3]
Skin Contact Causes skin irritation.[1][2][3]

Eye Contact Causes serious eye irritation.[1][2][3]

Experimental and Handling Protocols

Adherence to strict handling protocols is crucial to minimize exposure and ensure a safe
working environment.
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Engineering Controls
o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or eyeglasses conforming to OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][6]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[5][7] Gloves must be inspected before use and removed using the
proper technique to avoid skin contact.[8]

o Respiratory Protection: If ventilation is inadequate or for spill response, use a NIOSH/MSHA-
approved respirator with an appropriate filter, such as a type ABEK (EN14387) respirator
filter.[1][7]

Safe Handling Procedures

» Avoid contact with skin, eyes, and clothing.[9]

Do not breathe vapors or mist.[3][5]

Wash hands and any exposed skin thoroughly after handling.[2][5]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[2][3][5]

Use spark-proof tools and explosion-proof equipment.[2]

Take precautionary measures against static discharge.[6]

Storage and Disposal
Storage Protocols
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Store in a cool, dry, and well-ventilated place.[2][6][9]

Keep containers tightly closed when not in use.[2][5][9]

Keep away from heat, sparks, and flame.[2][6]

Store locked up.[3][5]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[2][7]

Disposal Protocol

» Disposal of this chemical and its container must be done in accordance with local, state, and
federal regulations.

» Dispose of contents/container to an approved waste disposal plant.[2][5][9]

Emergency Procedures

A clear and practiced emergency plan is essential when working with hazardous chemicals.

First Aid Measures

Table 4: First Aid Protocols for 2',6'-Difluoroacetophenone Exposure
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Exposure Protocol

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing. If
Inhalation . .
symptoms persist or if you feel unwell, call a

POISON CENTER or doctor.[2][5]

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o .
water. If skin irritation occurs, get medical

advice/attention.[2][5]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o o

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[2][5][9]

Do NOT induce vomiting. Call a POISON
Ingestion CENTER or doctor immediately if you feel

unwell. Rinse mouth.[2]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[2][5][6] Water mist can be used to cool closed containers.[5][6]

o Specific Hazards: The substance is a combustible liquid.[2][5][6] Containers may explode
when heated.[5][6]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[5][6][7]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5][6][9]

Accidental Release Measures

e Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation.
Remove all sources of ignition.[6] Do not breathe vapors and avoid contact with the
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substance. Wear the appropriate personal protective equipment as described in Section 5.2.

[7]

e Environmental Precautions: Prevent the product from entering drains or waterways.[6]

o Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,
silica gel, acid binder, universal binder, sawdust).[6] Collect the material in suitable, closed
containers for disposal.[6]

Risk Management Workflow

The following diagram illustrates a logical workflow for the risk assessment and safe handling
of 2',6'-Difluoroacetophenone.
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- Cool, Dry, Ventilated Area
- Away from Incompatibles

— During Use

Dunjng Storage

Emergency & Post-Use

Emergency Event?

hen Empty/Expil

Emergency Response
- Follow First Aid Protocols
- Activate Spill/Fire Response

No
(Normal Operation)

/After Mitigation

6. Waste Disposal
- Collect in Labeled Container
- Dispose via Approved Vendor

End of Process

Click to download full resolution via product page

Caption: Risk management workflow for 2',6'-Difluoroacetophenone.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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